Cas no 196304-08-2 (1H-Imidazol-4-amine,N,N,1-trimethyl-)

1H-Imidazol-4-amine, N,N,1-trimethyl- is a substituted imidazole derivative characterized by its amine functionality and methyl substitutions at the 1- and 4-positions. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a versatile intermediate. The presence of the tertiary amine group enhances its reactivity, making it suitable for further functionalization or as a building block in heterocyclic synthesis. Its structural features may also contribute to biological activity, warranting exploration in medicinal chemistry applications. The compound's stability and well-defined reactivity profile support its use in controlled synthetic processes.
1H-Imidazol-4-amine,N,N,1-trimethyl- structure
196304-08-2 structure
Product Name:1H-Imidazol-4-amine,N,N,1-trimethyl-
CAS No:196304-08-2
MF:C6H11N3
MW:125.171640634537
CID:116920
PubChem ID:23064454
Update Time:2025-10-13

1H-Imidazol-4-amine,N,N,1-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazol-4-amine,N,N,1-trimethyl-
    • N,N,1-Trimethyl-1H-imidazol-4-amine
    • 1H-Imidazol-4-amine,N,N,1-trimethyl-(9CI)
    • 196304-08-2
    • SCHEMBL5387197
    • N,N,1-TRIMETHYLIMIDAZOL-4-AMINE
    • Inchi: 1S/C6H11N3/c1-8(2)6-4-9(3)5-7-6/h4-5H,1-3H3
    • InChI Key: PPWNRKHZPROPTD-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1=CN(C)C=N1

Computed Properties

  • Exact Mass: 125.09543
  • Monoisotopic Mass: 125.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 92.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.1A^2
  • XLogP3: 0.5

Experimental Properties

  • PSA: 21.06

1H-Imidazol-4-amine,N,N,1-trimethyl- Pricemore >>

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